Cas no 1256806-89-9 (Methyl 2-chloro-5-cyanoisonicotinate)

• Product Name: Methyl 2-chloro-5-cyanoisonicotinate
• CAS No: 1256806-89-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4902508
• Update Time: 2025-06-08

Methyl 2-chloro-5-cyanoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyanoisonicotinate
• COC(C1=CC(=NC=C1C#N)Cl)=O

• Inchi： 1S/C8H5ClN2O2/c1-13-8(12)6-2-7(9)11-4-5(6)3-10/h2,4H,1H3
• InChI Key： WTXHHWBPRBYOIL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C#N)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-chloro-5-cyanoisonicotinate

Methyl 2-chloro-5-cyanoisonicotinate (CAS No. 1256806-89-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-5-cyanoisonicotinate (CAS No. 1256806-89-9) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring both chloro and cyano functional groups, makes it particularly valuable for further chemical modifications and derivatization processes.

The significance of Methyl 2-chloro-5-cyanoisonicotinate lies in its ability to act as a building block for more complex molecules. In recent years, there has been a growing interest in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity and pharmacological properties. The isonicotinate moiety present in this compound is a well-known pharmacophore that contributes to its potential applications in drug discovery.

Recent advancements in synthetic chemistry have highlighted the importance of efficient and scalable methods for producing intermediates like Methyl 2-chloro-5-cyanoisonicotinate. Researchers have been exploring novel catalytic systems and green chemistry approaches to enhance the yield and purity of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the isonicotinate backbone, thereby expanding the library of possible derivatives.

The role of Methyl 2-chloro-5-cyanoisonicotinate in medicinal chemistry is further underscored by its incorporation into various drug candidates. Studies have demonstrated its utility in the synthesis of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The chloro and cyano substituents provide reactive sites that can be selectively modified to tailor the biological activity of the final product.

In addition to its pharmaceutical applications, Methyl 2-chloro-5-cyanoisonicotinate has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of natural products and bioactive molecules, making it a valuable scaffold for designing new materials with specific properties. Furthermore, the compound’s reactivity allows for the exploration of novel synthetic pathways that could lead to innovative solutions in industrial applications.

The synthesis of Methyl 2-chloro-5-cyanoisonicotinate typically involves multi-step organic reactions, starting from readily available precursors. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural confirmation. The optimization of reaction conditions is crucial to maximize yield while minimizing byproducts, which is essential for large-scale production.

One of the most compelling aspects of Methyl 2-chloro-5-cyanoisonicotinate is its potential as a lead compound for drug development. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising derivatives with enhanced pharmacological profiles. The integration of machine learning algorithms has accelerated the process of virtual screening, enabling scientists to predict the biological activity of new compounds with greater accuracy.

The future prospects of Methyl 2-chloro-5-cyanoisonicotinate are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even more significant role in the discovery and development of novel therapeutics. The combination of traditional synthetic chemistry with cutting-edge biotechnological approaches will continue to drive innovation in this field.